- Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations, Biomass and Bioenergy, 2020, 134,
Cas no 645-56-7 (4-Propylphenol)
4-Propylphenol (CAS 645-56-7) is an organic compound belonging to the class of alkylphenols, featuring a propyl group attached to the phenolic ring. This compound is commonly utilized as an intermediate in the synthesis of specialty chemicals, including fragrances, pharmaceuticals, and agrochemicals. Its phenolic structure enables reactivity in electrophilic aromatic substitution and condensation reactions, making it valuable for derivatization. 4-Propylphenol exhibits moderate solubility in organic solvents and limited solubility in water, facilitating its use in organic synthesis. The propyl substituent enhances lipophilicity, which can be advantageous in applications requiring hydrophobic interactions. Proper handling is recommended due to its potential irritant properties.
4-Propylphenol structure
Product Name:4-Propylphenol
CAS No:645-56-7
MF:C9H12O
MW:136.190982818604
MDL:MFCD00002395
CID:39408
PubChem ID:87574849
Update Time:2025-06-07
4-Propylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-n-Propylphenol
- 4-Propylphenol
- Phenol, 4-propyl-
- p-Propylphenol
- 3PO
- 4-propyl-pheno
- Dihydrochavicol
- FEMA 3649
- Phenol,4-propyl
- Phenol,p-propyl
- p-n-Pr-C6H4-OH
- p-n-propylphenol
- p-propyl-pheno
- Phenol, p-propyl-
- 1-Hydroxy-4-n-propylbenzene
- 4-Propyl-phenol
- p-Hydroxypropylbenzene
- Hydroxypropylbenzene, p-
- FEMA No. 3649
- Phenol, p-propyl-,
- H27VG833JY
- KLSLBUSXWBJMEC-UHFFFAOYSA-N
- 4-propylphenol, potassium
- p-propyl-phenol
- 4-propyl phenol
- p-hydroxyphenylpropane
-
- MDL： MFCD00002395
- Inchi： 1S/C9H12O/c1-2-3-8-4-6-9(10)7-5-8/h4-7,10H,2-3H2,1H3
- InChI Key： KLSLBUSXWBJMEC-UHFFFAOYSA-N
- SMILES： CCCC1C=CC(O)=CC=1
- BRN： 1363429
Computed Properties
- Exact Mass: 136.08900
- Monoisotopic Mass: 136.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 82.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: Yellow liquid
- Density: 0.983 g/mL at 25 °C(lit.)
- Melting Point: 22°C
- Boiling Point: 232 °C(lit.)
- Flash Point: Degrees Fahrenheit:222.8°F
Degrees Celsius:106°C - Refractive Index: n20/D 1.523(lit.)
- PSA: 20.23000
- LogP: 2.34470
- FEMA: 3649
- Solubility: Not determined
4-Propylphenol Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H302-H312-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 3145 8/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S28-S36/37/39-S45
- RTECS：SM8610000
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- TSCA：Yes
- Safety Term：8
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Hazard Level：8
- Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
4-Propylphenol Customs Data
- HS CODE：29071900
- Customs Data：
China Customs Code:
2907199090Overview:
2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Propylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 068339-1g |
4-Propylphenol |
645-56-7 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 068339-5g |
4-Propylphenol |
645-56-7 | 97% | 5g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 068339-25g |
4-Propylphenol |
645-56-7 | 97% | 25g |
￡83.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P136692-100g |
4-Propylphenol |
645-56-7 | ≥99.0%(GC) | 100g |
¥735.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P136692-25g |
4-Propylphenol |
645-56-7 | ≥99.0%(GC) | 25g |
¥202.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P136692-5g |
4-Propylphenol |
645-56-7 | ≥99.0%(GC) | 5g |
¥51.90 | 2023-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P0698-25G |
4-Propylphenol |
645-56-7 | >99.0%(GC) | 25g |
¥390.00 | 2024-04-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021727-100g |
4-Propylphenol |
645-56-7 | 99% | 100g |
￥536 | 2023-09-08 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021727-25g |
4-Propylphenol |
645-56-7 | 99% | 25g |
￥141 | 2023-09-08 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021727-5g |
4-Propylphenol |
645-56-7 | 99% | 5g |
￥36 | 2023-09-08 |
4-Propylphenol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ; 1 h, 350 °C; 4 h, 350 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Ruthenium , Carbon Solvents: Ethanol ; 100 °C
Reference
Antimicrobial Properties of Corn Stover Lignin Fractions Derived from Catalytic Transfer Hydrogenolysis in Supercritical Ethanol with a Ru/C Catalyst
,
ACS Sustainable Chemistry & Engineering,
2020,
8(50),
18455-18467
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ; 4 h, 250 °C
Reference
Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers
,
ChemSusChem,
2020,
13(17),
4633-4648
4-Propylphenol Raw materials
4-Propylphenol Preparation Products
- Homovanillyl alcohol (2380-78-1)
- 2-Sec-Butylphenol (89-72-5)
- 2-Methoxy-4-methylphenol (93-51-6)
- Isoeugenol (97-54-1)
- 2,3-Dimethylanisole (2944-49-2)
- 2',4'-Dimethoxypropiophenone (831-00-5)
- Guaiacol (90-05-1)
- (but-2-en-2-yl)benzene (2082-61-3)
- Ethyl diphenylacetate (3468-99-3)
- Phenol,4-ethyl-3-methyl- (1123-94-0)
- Syringylacetone (19037-58-2)
- Phenol, 3,5-diethyl- (1197-34-8)
- Ethyl Hydroferulate (61292-90-8)
- Ethyl 2-(4-hydroxy-3-methoxyphenyl)acetate (60563-13-5)
- Syringaldehyde (134-96-3)
- 2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(3-oxobutyl)- (72008-46-9)
- 1,1-diethoxybutane (3658-95-5)
- 3-Ethyltoluene (620-14-4)
4-Propylphenol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:645-56-7)4-Propylphenol
Order Number:sfd746
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:645-56-7)4-Propylphenol
Order Number:LE12063
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
Email:18501500038@163.com
4-Propylphenol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
645-56-7 (4-Propylphenol) Related Products
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- 104-43-8(4-Dodecylphenol)
- 2985-57-1(4-Decylphenol)
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